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Compound of Interest

Compound Name: Calconcarboxylic acid

Cat. No.: B1221776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Calconcarboxylic acid, a vital

chemical reagent in various scientific applications. The document details its fundamental

chemical identity, physicochemical properties, synthesis, and a key experimental protocol for its

use in complexometric titrations.

Core Identity and Nomenclature
Calconcarboxylic acid, also known by the common name Patton-Reeder Indicator, is an azo

dye with the IUPAC name 3-hydroxy-4-[(2-hydroxy-4-sulfonaphthalen-1-

yl)diazenyl]naphthalene-2-carboxylic acid.[1][2] It is a crucial indicator for the precise

determination of calcium ion concentrations in the presence of magnesium through

complexometric titration with ethylenediaminetetraacetic acid (EDTA).[1][3][4][5]

Physicochemical Properties
A summary of the key physicochemical properties of Calconcarboxylic acid is presented in

the table below, offering a quick reference for laboratory use.
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Property Value References

Molecular Formula C₂₁H₁₄N₂O₇S [1][2][4]

Molecular Weight 438.41 g/mol [1][2][6]

Appearance
Dark red to dark violet or black

powder
[4][7][8]

Melting Point 300 °C (decomposes) [1][6][7][8][9]

Solubility

Soluble in water, ethanol,

methanol, and sodium

hydroxide.

[1][3][4][7]

Absorption Maximum (in acidic

Ethanol)
568 – 573 nm [10]

Synthesis of Calconcarboxylic Acid
The synthesis of Calconcarboxylic acid was first described by Patton and Reeder in 1956.[1]

[3] The process involves the coupling of diazotized 1-amino-2-naphthol-4-sulfonic acid with 2-

hydroxy-3-naphthoic acid.[1][3] A general experimental protocol is outlined below.

Experimental Protocol: Synthesis

Diazotization: 1-amino-2-naphthol-4-sulfonic acid (also known as 1,2,4-acid) is diazotized.

This is achieved by reacting the 1,2,4-acid with a nitrite source, such as sodium nitrite, in an

acidic medium at a low temperature.[11] For instance, 6 kg of 80% 1,2,4-acid can be added

to a copper sulfate solution and treated with 20% hydrochloric acid at a temperature below

10 °C to form the diazonium salt.[11]

Coupling Reaction: The resulting diazonium salt of 1-amino-2-naphthol-4-sulfonic acid is

then coupled with 2-hydroxy-3-naphthoic acid. This reaction forms the azo bond that is

characteristic of Calconcarboxylic acid.

Purification: The synthesized Calconcarboxylic acid can be purified through

recrystallization. One method involves dissolving the dye in warm 20% aqueous methanol,
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treating it with an equivalent of p-toluidine to precipitate the p-toluidinium salt. The acid can

then be regenerated and recrystallized from hot water.[7]

Application in Complexometric Titration of Calcium
Calconcarboxylic acid is a widely used indicator for the determination of calcium ion

concentration via complexometric titration with EDTA.[1][10] The free indicator is blue, but it

forms a pink/red complex with calcium ions.[1] EDTA forms a more stable complex with calcium

than the indicator does.[1] Therefore, during the titration, EDTA sequesters the calcium from

the indicator complex, causing a color change from wine red to a sharp, stable blue at the

endpoint.[1] This titration is typically carried out at a pH between 12 and 14 to ensure that any

magnesium ions present precipitate as magnesium hydroxide, thus preventing interference.[1]

[12]

Experimental Protocol: Calcium Titration

Sample Preparation: Dilute the sample solution containing calcium ions with deionized water

in a conical flask. For example, a prescribed solution can be diluted to 300 ml.[13]

pH Adjustment: Add a concentrated solution of sodium hydroxide (e.g., 6 ml of 10M NaOH)

or potassium hydroxide to raise the pH of the solution to between 12 and 14.[1][13] This step

is crucial for the precipitation of magnesium hydroxide.

Indicator Addition: Add a small amount (approximately 15 mg) of Calconcarboxylic acid
triturate (the indicator mixed with a solid diluent) to the solution.[13] The solution should turn

a pink/violet color, indicating the formation of the calcium-indicator complex.[1][13]

Titration: Titrate the solution with a standardized solution of 0.1M disodium edetate (EDTA)

until the color changes from violet or wine red to a distinct and stable blue.[1][12][13]

Endpoint Determination: The endpoint is reached when the last traces of the red/violet color

disappear, and the solution becomes a full blue.[1][13]

Calculation: The concentration of calcium in the sample can be calculated based on the

volume of the EDTA solution used. Each milliliter of 0.1M disodium edetate is equivalent to

4.008 mg of calcium.[13]
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Experimental Workflow for Calcium Titration

Workflow for Complexometric Titration of Calcium

Sample Preparation

Titration Process

Data Analysis

Start with Calcium-containing Sample

Dilute with Deionized Water

Add NaOH/KOH to pH 12-14

Add Calconcarboxylic Acid Indicator

Titrate with Standard EDTA Solution

Solution is initially Wine Red

Observe Color Change (Wine Red to Blue)

Endpoint Reached (Stable Blue Color)

Calculate Calcium Concentration

Record Volume of EDTA Used

End of Procedure
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Caption: Workflow for Calcium Determination using Calconcarboxylic Acid.

Signaling Pathways and Other Applications
While Calconcarboxylic acid is primarily recognized for its role as a metallochromic indicator,

it has also been utilized in other niche applications. It has been employed in the preparation of

chelating sorbents for trace metal analysis and in the development of fluorescent probes for the

detection of calcium ions in biological samples.[10] There is limited evidence in the reviewed

literature of its direct involvement in cellular signaling pathways; its utility is predominantly in

analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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